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Compound of Interest

Compound Name: Azomethane

Cat. No.: B1219989

For Immediate Release

This guide provides a comprehensive comparison of the physicochemical and safety properties
of azomethane, cross-referencing data from three major chemical databases: PubChem, the
National Institute of Standards and Technology (NIST) Chemistry WebBook, and ChemSpider.
This document is intended to serve as a valuable resource for researchers, scientists, and drug
development professionals by consolidating key information and providing clarity on data
consistency across these platforms.

Summary of Azomethane Properties

Azomethane (CzHeN2) is a flammable gas at standard conditions and is known for its role as a
source of methyl radicals in laboratory settings.[1] It exists as cis- and trans-isomers, with the
trans-isomer being more stable. The following table summarizes the key physical and chemical
properties of azomethane as reported in PubChem, the NIST Chemistry WebBook, and
ChemSpider.
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NIST Chemistry

Property PubChem ChemSpider
WebBook

CAS Number 503-28-6[2] 503-28-6 503-28-6[1]

PubChem CID 10421[1]

ChemSpider ID 9992[1]

Molecular Formula C2HeN2[2] C2HeNz2 C2HeN2[1]

Molar Mass 58.08 g/mol [2] 58.08 g/mol 58.084 g-mol~1[1]

Appearance Colorless to pale

yellow gas[1]

Boiling Point (trans) 1.5 °C[1] 1.5 °C[1]

Melting Point (trans) -78 °C[1] -78 °C[1]

Boiling Point (cis) 95 °C[1] 95 °C[1]

Melting Point (cis) -66 °C[1] -66 °C[1]
Flammable,

GHS Pictograms

Compressed Gas[2]

Flammable[1]

GHS Hazard

Statements

H220: Extremely
flammable gas, H280:
Contains gas under
pressure; may
explode if heated[2]

H220[1]

Experimental Protocol: Thermal Decomposition of

Azomethane

The thermal decomposition of azomethane is a well-studied unimolecular reaction that serves

as a clean source of methyl radicals. The following protocol is a synthesis of procedures

described in the literature for studying its kinetics.[3][4]

Objective: To determine the rate constant of the thermal decomposition of azomethane.
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Apparatus:

High-vacuum line

Pyrex reaction vessel of known volume

Electric furnace with temperature controller

Pressure transducer or manometer

Gas chromatograph (GC) or mass spectrometer (MS) for product analysis
Procedure:

Sample Preparation: Azomethane is purified by fractional distillation in a vacuum line to
remove any impurities.[3]

Reaction Setup: The Pyrex reaction vessel is evacuated to a high vacuum. The furnace is
preheated to the desired reaction temperature (typically in the range of 290-340°C).[3][5]

Initiation of Reaction: A known initial pressure of azomethane is introduced into the heated
reaction vessel.

Data Acquisition: The total pressure in the reaction vessel is monitored over time using a
pressure transducer or manometer. The increase in pressure is due to the formation of
nitrogen gas and ethane.

Product Analysis: At the end of the experiment, the reaction mixture is quenched by cooling
and the products are analyzed using GC or MS to determine the composition of the final gas
mixture.[4]

Data Analysis: The rate of decomposition can be determined by monitoring the rate of
nitrogen formation.[4] The first-order rate constant (k) is then calculated from the pressure-
time data.

Visualizing the Decomposition Pathway
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The thermal decomposition of azomethane proceeds through a radical mechanism. The initial
step involves the homolytic cleavage of the C-N bonds, generating two methyl radicals and a
molecule of nitrogen. The highly reactive methyl radicals can then combine to form ethane.

Azomethane Heat (A) ) . Decomposition 2 Methyl Radicals (2 CHse) Radical Combination
(CH3-N=N-CHs) EETEm S + Nitrogen (N2)

Click to download full resolution via product page

Figure 1. Thermal decomposition pathway of azomethane.

Experimental Workflow for Kinetic Analysis

The following diagram illustrates the typical workflow for studying the kinetics of azomethane's
thermal decomposition.
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Figure 2. Workflow for kinetic analysis of azomethane decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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